Cas no 21861-21-2 (Ethanone,2-chloro-1-(2,4-dihydroxy-3-methylphenyl)-)

• Product Name: Ethanone,2-chloro-1-(2,4-dihydroxy-3-methylphenyl)-
• CAS No: 21861-21-2
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD09259096
• CID: 288262
• PubChem ID: 291670
• Update Time: 2025-04-19

Ethanone,2-chloro-1-(2,4-dihydroxy-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(2,4-dihydroxy-3-methylphenyl)-
• 2-chloro-1-(2,4-dihydroxy-3-methylphenyl)ethanone
• 1-(2,4-dihydroxy-3-methylphenyl)-2-chloroethan-1-one
• AC1L6GDM
• AC1Q3TAH
• AR-1D9971
• BB_SC-7503
• CTK4E7817
• MolPort-007-981-725
• NSC157013
• AKOS000275915
• MFCD09259096
• VS-02544
• 21861-21-2
• 2-chloro-1-(2,4-dihydroxy-3-methylphenyl)ethan-1-one
• DTXSID70303156
• NSC-157013

• MDL： MFCD09259096
• Inchi： 1S/C9H9ClO3/c1-5-7(11)3-2-6(9(5)13)8(12)4-10/h2-3,11,13H,4H2,1H3
• InChI Key： ZRZLXGQTJQSYLM-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=C(C(C)=C1O)O)=O

Computed Properties

• Exact Mass: 200.02407
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• LogP: 1.82770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones